Cas no 1226361-39-2 (2-(4-methoxy-3-methylphenyl)oxirane)

• Product Name: 2-(4-methoxy-3-methylphenyl)oxirane
• CAS No: 1226361-39-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6391382
• PubChem ID: 62774089
• Update Time: 2025-05-20

2-(4-methoxy-3-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)oxirane
• Oxirane, 2-(4-methoxy-3-methylphenyl)-
• AKOS012067977
• 1226361-39-2
• CS-0280900
• EN300-1664633

• Inchi： 1S/C10H12O2/c1-7-5-8(10-6-12-10)3-4-9(7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： SXTKVOYBLQFZGR-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 255.4±28.0 °C(Predicted)

Additional information on 2-(4-methoxy-3-methylphenyl)oxirane

Introduction to 2-(4-methoxy-3-methylphenyl)oxirane (CAS No. 1226361-39-2)

2-(4-methoxy-3-methylphenyl)oxirane, also known by its CAS number 1226361-39-2, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This epoxide derivative is characterized by its unique structural features, which include a methoxy and methyl substituent on the phenyl ring, making it an attractive intermediate for various chemical transformations.

The chemical structure of 2-(4-methoxy-3-methylphenyl)oxirane consists of a three-membered epoxy ring attached to a substituted benzene ring. The presence of the methoxy and methyl groups imparts specific electronic and steric properties to the molecule, influencing its reactivity and selectivity in chemical reactions. These properties make it a valuable building block in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.

In recent years, there has been growing interest in the use of 2-(4-methoxy-3-methylphenyl)oxirane as an intermediate in the development of novel drugs. Its ability to undergo ring-opening reactions with nucleophiles allows for the formation of diverse functional groups, which can be tailored to meet specific therapeutic needs. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, such as anti-inflammatory and anti-cancer properties.

A notable example of its application in pharmaceutical research is the synthesis of potential anti-cancer agents. Researchers have utilized 2-(4-methoxy-3-methylphenyl)oxirane to create novel compounds that target specific cancer pathways. One such study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives that demonstrated significant cytotoxicity against various cancer cell lines. The results highlighted the potential of these compounds as lead candidates for further drug development.

Beyond pharmaceuticals, 2-(4-methoxy-3-methylphenyl)oxirane has found applications in materials science. Its reactivity with different functional groups makes it useful in the synthesis of polymers and other advanced materials. For example, it can be used to create epoxy resins with improved mechanical properties and thermal stability. These resins are widely used in coatings, adhesives, and composites due to their excellent performance characteristics.

The synthesis of 2-(4-methoxy-3-methylphenyl)oxirane typically involves the epoxidation of an allylic alcohol or alkene precursor. Various methods have been developed to achieve this transformation efficiently and selectively. One common approach is the use of peracids or peroxyacids as oxidizing agents under mild conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using hydrogen peroxide in combination with metal catalysts or heterogeneous catalysts.

The safety and handling of 2-(4-methoxy-3-methylphenyl)oxirane are important considerations for both laboratory and industrial settings. As with many epoxides, it is advisable to handle this compound with care due to its potential reactivity and sensitivity to certain conditions. Proper storage and handling procedures should be followed to ensure safety and maintain product quality.

In conclusion, 2-(4-methoxy-3-methylphenyl)oxirane (CAS No. 1226361-39-2) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and reactivity make it an invaluable intermediate for the development of novel compounds with diverse biological activities and material properties. Ongoing research continues to explore new applications and optimize synthetic methods, further highlighting its importance in modern chemistry.